2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid

• IUPAC Name: 2-[4-(methylamino)-3-nitrobenzoyl]benzoic acid
• InChI: InChI=1S/C15H12N2O5/c1-16-12-7-6-9(8-13(12)17(21)22)14(18)10-4-2-3-5-11(10)15(19)20/h2-8,16H,1H3,(H,19,20)
• InChI Key: IWYFGKJOJCJJBV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• DSSTOX Substance ID: DTXSID101247610
• Molecular Weight: 300.27 g/mol
• Solubility: >45 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 289913-88-8

Description

2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid, commonly referred to as 2-MNAB, is an aromatic nitro compound and a derivative of benzoic acid. It has been studied extensively for its use in pharmaceuticals, medicinal chemistry, and biochemistry. The compound is used as a reagent in the synthesis of other compounds and has been found to have a wide range of biological applications.

Scientific Research Applications

Chemical Synthesis and Derivative Studies

2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid and related compounds have been studied primarily in the field of chemical synthesis. For instance, Arient et al. (1967) explored the nitration of toluoylbenzoic acid and the cyclisation of corresponding amino-acids to amino-derivatives of 2-methylanthraquinone, which is a process relevant to the development of anthraquinone dyes (Arient, Šlosar, Štěrba, & Obruba, 1967). These studies contribute to the broader understanding of nitroaromatic compounds in synthetic chemistry.

Dopants in Polyaniline Synthesis

In polymer science, benzoic acid and its derivatives, including this compound, are used as dopants in polyaniline synthesis. Amarnath and Palaniappan (2005) investigated the use of benzoic acid and substituted benzoic acids as dopants for polyaniline, demonstrating their potential in enhancing the conductivity and thermal stability of the polymer (Amarnath & Palaniappan, 2005).

Anti-leishmanial Drug Development

In the field of medicinal chemistry, there is research into the potential of nitroaromatic carboxylic acids, which include compounds like this compound, for anti-leishmanial drug development. Dias et al. (2015) synthesized and characterized new nitroaromatic compounds and evaluated their in vitro ability to inhibit the growth of Leishmania infantum, an important step in the development of new antiparasitic drugs (Dias et al., 2015).

Spectroscopic Identification and Drug Analysis

Julie et al. (2019) conducted a study on the spectral features of 4-(methylamino)-3-nitrobenzoic acid, a compound closely related to this compound. They used various spectroscopic techniques combined with density functional theory calculations to understand its bioactive conformer and potential for antipsychotic activity (Julie et al., 2019).

Safety and Hazards

The safety data sheet (SDS) for “2-[4-(Methylamino)-3-nitrobenzoyl]benzoic acid” indicates that it may be harmful if swallowed and may cause eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.